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Compound of Interest

Compound Name: Terpinyl butyrate

Cat. No.: B1594661 Get Quote

A Comparative Analysis of Terpinyl Butyrate and Other Commercially Significant Terpene

Esters

This guide provides a detailed comparative analysis of terpinyl butyrate against other widely

utilized terpene esters, namely terpinyl acetate, geranyl acetate, and linalyl acetate. The

comparison focuses on physicochemical properties, sensory profiles, synthesis methodologies,

and biological activities to support researchers, scientists, and drug development professionals

in their selection and application of these compounds.

Physicochemical and Sensory Properties
Terpene esters are valued for their distinct chemical characteristics and sensory profiles, which

dictate their application in various industries. Terpinyl butyrate, an ester of α-terpineol and

butyric acid, is noted for its fruity and floral aroma.[1] Its properties are best understood when

compared with esters derived from the same terpene alcohol (terpinyl acetate) and other

common terpene alcohols (geranyl acetate, linalyl acetate).

Quantitative physicochemical data for these esters are summarized in Table 1, while their

sensory profiles are detailed in Table 2.

Table 1: Comparative Physicochemical Properties of Selected Terpene Esters

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1594661?utm_src=pdf-interest
https://www.benchchem.com/product/b1594661?utm_src=pdf-body
https://www.benchchem.com/product/b1594661?utm_src=pdf-body
https://www.benchchem.com/product/b1594661?utm_src=pdf-body
https://www.chemimpex.com/products/34971
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Terpinyl
Butyrate

Terpinyl
Acetate

Geranyl
Acetate

Linalyl Acetate

Molecular

Formula
C₁₄H₂₄O₂[2][3] C₁₂H₂₀O₂ C₁₂H₂₀O₂[4] C₁₂H₂₀O₂[5]

Molecular Weight
224.34 g/mol [2]

[3]
196.29 g/mol 196.29 g/mol [4] 196.29 g/mol [5]

Boiling Point
244 - 246 °C[6]

[7]
~220 °C 243 - 245 °C[8] 220 °C[5][9]

Density
~0.938 - 0.968

g/mL[6][7]

~0.953 - 0.963

g/mL

~0.906 - 0.914

g/mL[4]

~0.895 - 0.912

g/cm³[9][10]

Refractive Index
~1.4650 @

20°C[6]

~1.464 - 1.467

@ 20°C

~1.457 - 1.465

@ 20°C[4]

~1.449 - 1.453

@ 20°C[10][11]

LogP ~3.2 - 4.75[3][7] ~3.3 - 4.4 ~3.7 - 4.0 ~3.93[5]

Water Solubility
0.9352 mg/L @

25°C (est.)[7]

~29.1 mg/L @

25°C (est.)

18.24 mg/L @

25°C (est.)[12]

~30 mg/L @

25°C[13]

| Flash Point | >100 °C[7] | 99 °C | 94 °C[11] | 69.6 - 94 °C[9][11] |

Table 2: Comparative Sensory Profiles of Selected Terpene Esters

Ester Odor Profile Taste Profile

Terpinyl Butyrate

Fruity, floral, rosemary-
like, with a balsamic
undertone.[1][3][6]

Bittersweet, reminiscent of
plum and peach.[7]

Terpinyl Acetate

Herbaceous, lavender,

bergamot, with a fresh and

clean profile.

Fruity, slightly bitter.

Geranyl Acetate

Fresh, rosy-floral, fruity (pear-

like), with green nuances.[4]

[14]

Sweet, fruity, slightly bitter.[15]
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| Linalyl Acetate | Floral, fruity, reminiscent of bergamot and lavender.[9][11] | Fruity, similar to

bergamot mint oil.[9] |

Synthesis and Production
The primary method for synthesizing terpene esters is through the esterification of a terpene

alcohol with a carboxylic acid or its derivative (e.g., acid anhydride).[16][17] This process can

be catalyzed by acids or, increasingly, by enzymes such as lipases, which offer a more

environmentally friendly approach.[17][18]
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General Workflow for Terpene Ester Synthesis
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Workflow for Terpene Ester Synthesis.
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Experimental Protocol: Generalized Enzymatic
Esterification
This protocol describes a general method for the synthesis of terpinyl butyrate using an

immobilized lipase catalyst in a non-aqueous system.

Reactant Preparation: Prepare equimolar solutions of α-terpineol and butyric acid (e.g., 100

mM each) in a suitable organic solvent like isooctane or hexane.[19]

Enzyme Addition: Add immobilized lipase (e.g., Candida antarctica lipase B, Novozym 435)

to the reaction mixture. The enzyme loading is typically 1-10% (w/v) of the total reaction

volume.

Reaction Conditions: Incubate the mixture in a sealed vessel with agitation (e.g., 150-200

rpm) at a controlled temperature, typically between 40-60°C.[18] The reaction progress is

monitored over time (e.g., 8-48 hours) using gas chromatography (GC) or high-performance

liquid chromatography (HPLC).

Enzyme Removal: After the reaction reaches the desired conversion, separate the

immobilized enzyme from the reaction mixture by simple filtration for potential reuse.

Product Purification: Remove the solvent from the filtrate under reduced pressure using a

rotary evaporator. The crude product can be further purified by washing with a dilute sodium

bicarbonate solution to remove unreacted butyric acid, followed by washing with brine, drying

over anhydrous sodium sulfate, and finally, vacuum distillation to obtain the pure terpinyl
butyrate.

Comparative Biological Activity
While traditionally used for their sensory properties, terpenes and their derivatives are gaining

significant attention for their potential therapeutic effects, including antimicrobial, anti-

inflammatory, and anticancer activities.[20][21][22]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1594661?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9998203/
https://pubmed.ncbi.nlm.nih.gov/20096575/
https://www.benchchem.com/product/b1594661?utm_src=pdf-body
https://www.benchchem.com/product/b1594661?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8433728/
https://pubmed.ncbi.nlm.nih.gov/35498985/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9039924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Comparison of Terpene Esters
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Potential Cellular Action of Butyrate Moiety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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